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Compound of Interest

Compound Name: VH032-Peg4-NH2

Cat. No.: B10800963

Get Quote

Technical Whitepaper: Physicochemical Profiling and Application Logic of VH032-Peg4-NH2 in

PROTAC Development

Part 1: Core Directive & Executive Summary
Strategic Context: VH032-Peg4-NH2 (also known as VHL Ligand-Linker Conjugate 4)

represents a critical "modular node" in the design of Proteolysis Targeting Chimeras

(PROTACs).[1] It fuses the high-affinity VHL E3 ligase ligand (VH032) with a hydrophilic

polyethylene glycol (PEG) spacer, terminating in a primary amine.[1]

This guide moves beyond simple datasheet specifications to address the application logic

required for successful drug discovery. It addresses the causality of linker selection, the

handling of hygroscopic salts during synthesis, and the critical parameters for establishing

stable ternary complexes.

Part 2: Chemical Identity & Structural Analysis
The structural integrity of VH032-Peg4-NH2 relies on three functional domains: the E3 Ligase

Anchor (VH032), the Solubilizing Linker (PEG4), and the Conjugation Handle (Primary Amine).

[1]
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Table 1: Physicochemical Specifications
Property Specification Technical Note

Chemical Name VH032-amide-PEG4-amine
Often cited as (S,R,S)-AHPC-

PEG4-NH2

CAS Number 2446474-04-8 (HCl Salt)

Free base CAS: 2010159-57-

4.[1][2] Verify salt form before

weighing.

Molecular Formula (Free Base)

Add

for salt form calculations.[1]

Molecular Weight 663.83 g/mol (Free Base)
~736.75 g/mol

(Dihydrochloride salt)

Solubility
DMSO (>100 mg/mL); Water

(>50 mg/mL)

High water solubility due to

PEG chain and amine

protonation.[1]

cLogP ~0.8

Hydrophilic profile aids in

reducing PROTAC lipophilicity.

[1]

pKa (Amine) ~9.5 (Estimated)

Requires basic conditions

(DIPEA/TEA) for nucleophilic

activation.[1]

Hygroscopicity High (Deliquescent)

Critical: Must be weighed in a

desiccated environment or

glovebox.[1]

Structural Logic Diagram
The following diagram illustrates the modular architecture of VH032-Peg4-NH2 and its role in

the ternary complex.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://www.medchemexpress.com/E3_ligase_Ligand-Linker_Conjugates_7_Free_Base.html
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://www.benchchem.com/product/b10800963/docs?utm_src=pdf-body#physicochemical-properties-of-vh032-peg4-nh2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


VH032-Peg4-NH2 Module

VH032 Ligand
(VHL Anchor)

PEG4 Spacer
(Solubility & Reach)

Stable Amide Bond Terminal Amine (-NH2)
(Conjugation Handle)

Flexible Tether

Final PROTAC Molecule

Amide Coupling
(Reaction Site)

Target Ligand-COOH
(Warhead)

Substrate

Click to download full resolution via product page

Figure 1: Modular architecture of VH032-Peg4-NH2 highlighting the reactive amine handle

available for conjugation to a target warhead.[1][3][4][5]

Part 3: Physicochemical Properties & Handling
Solubility & Stability Profile

Solubility: Unlike alkyl-chain linkers, the PEG4 motif confers significant aqueous solubility.[1]

Stock solutions (10–50 mM) are best prepared in anhydrous DMSO.[1] While soluble in

water, aqueous stock solutions are not recommended for long-term storage due to potential

slow hydrolysis of the amide bonds or bacterial growth.

Stability: The molecule is stable as a solid at -20°C for >1 year.[1] In DMSO solution, it is

stable for ~1 month at -20°C. Avoid repeated freeze-thaw cycles which can induce

precipitation or degradation.[1][6]

The "Goldilocks" Linker Length
The PEG4 linker provides an extended length of approximately 16–20 Å.[1]

Why this matters: This length is statistically one of the most successful starting points for

PROTAC libraries.[1] It is long enough to span the gap between VHL and many target

proteins (preventing steric clash) but short enough to encourage cooperative ternary

complex formation (

).[1]
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Critical Handling: Hygroscopicity
The HCl salt form of VH032-Peg4-NH2 is hygroscopic.[1]

Risk: Absorption of atmospheric water alters the effective mass, leading to stoichiometry

errors in synthesis (e.g., using 0.8 equivalents instead of 1.0).[1]

Mitigation: Allow the vial to equilibrate to room temperature before opening. Weigh quickly or

use a glovebox. If precise stoichiometry is vital, prepare a stock solution in dry DMSO and

dose volumetrically.[1]

Part 4: Synthetic Utility & Protocols
The primary application of VH032-Peg4-NH2 is the synthesis of PROTACs via Amide Coupling.

[1] The terminal amine reacts with a carboxylic acid on the Target Protein Ligand (Warhead).[1]

Experimental Workflow: HATU-Mediated Coupling
Rationale: HATU is preferred over EDC/NHS for valuable PROTAC intermediates due to faster

kinetics and higher conversion rates, minimizing the loss of the expensive VHL fragment.[1]

Reagents:

Building Block: VH032-Peg4-NH2 (HCl salt)[1][7]

Warhead: Target Ligand-COOH (1.0 equiv)[1]

Coupling Agent: HATU (1.1 equiv)[1]

Base: DIPEA (N,N-Diisopropylethylamine) (3.0 – 4.0 equiv)[1]

Solvent: Anhydrous DMF or DMSO

Step-by-Step Protocol:

Activation: In a 4 mL vial, dissolve the Target Ligand-COOH (1.0 equiv) and HATU (1.1

equiv) in anhydrous DMF (concentration ~0.1 M).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10800963/docs?utm_src=pdf-body#physicochemical-properties-of-vh032-peg4-nh2
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://www.benchchem.com/product/b10800963/docs?utm_src=pdf-body#physicochemical-properties-of-vh032-peg4-nh2
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://www.benchchem.com/product/b10800963/docs?utm_src=pdf-body#physicochemical-properties-of-vh032-peg4-nh2
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubs.acs.org/doi/10.1021/acsomega.0c05221
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://pubchem.ncbi.nlm.nih.gov/compound/VH-032-amide-PEG4-amine_-HCl-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Base Addition: Add DIPEA (2.0 equiv) and stir at Room Temperature (RT) for 5 minutes.

Note: Solution should turn slightly yellow.

Linker Addition: Add VH032-Peg4-NH2 (1.0 – 1.2 equiv).

Critical Step: Since the linker is an HCl salt, add an additional 1.5–2.0 equiv of DIPEA

immediately to neutralize the salt and liberate the free amine.

Reaction: Stir at RT for 1–4 hours. Monitor by LC-MS.[1][5]

Success Marker: Look for the disappearance of the amine mass (M+H = 664.[1]4) and

formation of Product Mass = (Ligand MW + 663.8 - 18).[1]

Workup:

Dilute with DMSO/MeOH (1:1).[1]

Direct purification via Reverse-Phase Preparative HPLC (C18 column).[1]

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[1]

Note: PEG-containing molecules do not ionize well in UV; ensure ELSD or MS-triggered

fraction collection is used if the warhead lacks a chromophore.[1]

Synthesis Logic Diagram
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Figure 2: Optimized synthetic workflow for coupling VH032-Peg4-NH2 to a carboxylic acid-

functionalized target ligand.
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Context: Demonstrates the utility of PEG linkers in VHL-based PROTACs (MZ1 series).

MedChemExpress. "VH032-PEG4-NH2 Product Datasheet."

Context: Source of specific solubility and salt form data.[1][8]

Tocris Bioscience. "VH 032 amide-PEG4-amine Technical Data."

Context: Verification of CAS and stability parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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